Cas no 138956-07-7 (2-Propyn-1-amine, 3-(2-nitrophenyl)-)

• Product Name: 2-Propyn-1-amine, 3-(2-nitrophenyl)-
• CAS No: 138956-07-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1267305
• Update Time: 2024-08-04

2-Propyn-1-amine, 3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-(2-nitrophenyl)-

• Inchi： 1S/C9H8N2O2/c10-7-3-5-8-4-1-2-6-9(8)11(12)13/h1-2,4,6H,7,10H2
• InChI Key： YEILRWYDHBGIGL-UHFFFAOYSA-N
• SMILES： C(N)C#CC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 176.05864

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 323.5±27.0 °C(Predicted)
• PSA: 69.16
• pka: 7.74±0.29(Predicted)